Cas no 2228711-57-5 (5-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-3-amine
• CAS No: 2228711-57-5
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6518936
• PubChem ID: 165972466
• Update Time: 2025-08-05

5-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-3-amine
• 2228711-57-5
• EN300-1730614

• Inchi： 1S/C10H11N3O3/c1-14-8-5-12-10(15-2)3-6(8)7-4-9(11)13-16-7/h3-5H,1-2H3,(H2,11,13)
• InChI Key： OOFKSAUTANWDJM-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CC(=NC=C1OC)OC

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.4Ų

Additional information on 5-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-3-amine

5-(2,5-Dimethoxypyridin-4-yl)-1,2-Oxazol-3-Amine: A Comprehensive Overview

The compound 5-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-3-amine, with CAS No. 2228711-57-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with methoxy groups at positions 2 and 5, linked to an oxazole ring containing an amine group at position 3. The molecule's structural features make it a promising candidate for various applications, particularly in drug discovery and advanced materials development.

Recent studies have highlighted the potential of 5-(2,5-dimethoxypyridin-4-yl)-1,2-oxazol-3-amine as a scaffold for designing bioactive compounds. Researchers have explored its ability to act as a template for drug design, leveraging its structural versatility to create molecules with enhanced pharmacokinetic properties. For instance, modifications to the pyridine and oxazole moieties have been shown to improve solubility and bioavailability, making it a valuable starting point for developing new therapeutic agents.

In the realm of materials science, this compound has been investigated for its potential as a building block in the synthesis of advanced polymers and hybrid materials. Its ability to form stable coordination complexes with metal ions has opened avenues for applications in catalysis and sensor technology. For example, recent research has demonstrated its use in constructing metallopolymers with tailored electronic properties, which could find applications in energy storage devices and electronic sensors.

The synthesis of CAS No. 2228711-57-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyridine derivative through nucleophilic substitution reactions and the subsequent coupling with the oxazole moiety via amide bond formation. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

Beyond its chemical synthesis, the compound's biological activity has been extensively studied. Preclinical studies have shown that it exhibits moderate inhibitory effects on certain enzyme targets associated with neurodegenerative diseases. While these findings are still in the early stages of exploration, they underscore the potential of this compound as a lead molecule for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In terms of safety and handling, 5-(2,5-dimethoxypyridin-4-yl)-1,2-Oxazol-3-Amine is classified as a non-hazardous chemical under standard laboratory conditions. Proper storage and handling procedures are recommended to ensure optimal stability and prevent degradation due to environmental factors such as light and moisture.

The growing interest in this compound is reflected in its increasing presence in scientific literature and industry reports. As researchers continue to explore its properties and applications, it is likely that new insights into its potential will emerge. For professionals in chemistry, pharmacology, and materials science, understanding the nuances of this compound will be essential for leveraging its full potential in diverse fields.